Cas no 76944-95-1 (tert-butyl N-[(3S)-2-oxoazepan-3-yl]carbamate)

• Product Name: tert-butyl N-[(3S)-2-oxoazepan-3-yl]carbamate
• CAS No: 76944-95-1
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• MDL: MFCD00798169
• CID: 562255
• PubChem ID: 7022178
• Update Time: 2025-05-21

tert-butyl N-[(3S)-2-oxoazepan-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl (2-oxoazepan-3-yl)carbamate
• Carbamic acid,N-[(3S)-hexahydro-2-oxo-1H-azepin-3-yl]-, 1,1-dimethylethyl ester
• L-(-)-N-A-BOC-AMINO-EPSILON-CAPROLACTAM
• N-[(3S)-hexahydro-2-oxo-1H-azepin-3-yl]Carbamic acid 1,1-dimethylethyl ester
• tert-butyl N-[(3S)-2-oxoazepan-3-yl]carbamate
• L-(-)-N-?-Boc-Amino-epsilon-caprolactam
• BDA94495
• EN300-6472349
• ((S)-2-oxo-azepan-3-yl)-carbamic acid tert-butyl ester
• (s)-(2-oxo-azepan-3-yl)carbamic acid tert-butyl ester
• AC-6561
• L(-)-N-alpha-Boc-amino-epsilon-caprolactam
• tert-Butyl [(3S)-2-oxoazepan-3-yl]carbamate
• MFCD00798169
• L-(-)-3-N-Boc-amino-2-azepanone
• AKOS015969581
• l-(-)-n-alpha-boc-amino-epsilon-caprolactam
• (s)-(2-oxo-azepan-3-yl)-carbamic acid tert-butyl ester
• l(-)-n-a-boc-amino-e-caprolactam
• tert-butyl N-[(3S)-2-oxidanylideneazepan-3-yl]carbamate
• A838913
• AKOS015995286
• AS-38489
• 76944-95-1
• SCHEMBL2462379
• AQKNKAUJTJFUMG-QMMMGPOBSA-N
• 3-(s)-tert-butoxycarbonylamino-4,5,6,7-tetrahydroazepin-2-one
• N-[(3S)-2-oxo-3-azepanyl]carbamic acid tert-butyl ester
• CS-D0283
• (S)-tert-Butyl 2-oxoazepan-3-ylcarbamate
• DTXSID70427422
• DB-075215

• MDL： MFCD00798169
• Inchi： 1S/C11H20N2O3/c1-11(2,3)16-10(15)13-8-6-4-5-7-12-9(8)14/h8H,4-7H2,1-3H3,(H,12,14)(H,13,15)/t8-/m0/s1
• InChI Key： AQKNKAUJTJFUMG-QMMMGPOBSA-N
• SMILES： O(C(N[C@@H]1C(NCCCC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 228.14700
• Monoisotopic Mass: 228.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.09
• Boiling Point: 417.7°C at 760 mmHg
• Flash Point: 206.4°C
• Refractive Index: 1.488
• PSA: 67.43000
• LogP: 1.89950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-[(3S)-2-oxoazepan-3-yl]carbamate

Recent Advances in the Study of tert-Butyl N-[(3S)-2-Oxoazepan-3-yl]carbamate (CAS: 76944-95-1)

The compound tert-butyl N-[(3S)-2-oxoazepan-3-yl]carbamate (CAS: 76944-95-1) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The information presented here is derived from recent peer-reviewed publications, patents, and industry reports, ensuring the accuracy and relevance of the content.

Recent studies have highlighted the role of tert-butyl N-[(3S)-2-oxoazepan-3-yl]carbamate as a key intermediate in the synthesis of peptidomimetics and protease inhibitors. Its unique structural features, including the seven-membered azepane ring and the tert-butyl carbamate protecting group, make it a valuable building block for the design of novel bioactive molecules. Researchers have employed advanced synthetic methodologies, such as asymmetric catalysis and green chemistry approaches, to optimize the production of this compound with high enantiomeric purity and yield.

In the context of biological activity, tert-butyl N-[(3S)-2-oxoazepan-3-yl]carbamate has shown promising results in preclinical studies targeting various disease pathways. For instance, derivatives of this compound have demonstrated inhibitory effects on enzymes involved in neurodegenerative disorders and cancer progression. Mechanistic studies have revealed that the compound interacts with specific protein targets, modulating their activity and leading to therapeutic outcomes. These findings underscore the potential of tert-butyl N-[(3S)-2-oxoazepan-3-yl]carbamate as a scaffold for developing new drugs.

Furthermore, the compound's pharmacokinetic properties, such as its stability and bioavailability, have been investigated to assess its suitability for clinical development. Recent advancements in formulation technologies have addressed some of the challenges associated with its delivery, paving the way for further evaluation in animal models and human trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into viable therapeutic options.

In conclusion, tert-butyl N-[(3S)-2-oxoazepan-3-yl]carbamate (CAS: 76944-95-1) represents a promising candidate in the field of medicinal chemistry, with diverse applications and significant potential for drug development. Ongoing research efforts are focused on exploring its full therapeutic spectrum and optimizing its properties for clinical use. This brief provides a snapshot of the current state of knowledge and highlights the exciting opportunities for future investigations in this area.